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Compound of Interest

Compound Name: Acid Violet 7

Cat. No.: B1207784

Introduction

Acid Violet 7, also known by its Colour Index name C.I. 18055, is a synthetic azo dye
characterized by its vibrant violet-red hue.[1][2] As a sulfonated azo dye, it exhibits good
solubility in water, making it suitable for a variety of applications, including the dyeing of textiles
such as wool, silk, and polyamide fibers, as well as in the paper, leather, and cosmetics
industries.[3][4] Furthermore, its distinct colorimetric properties have led to its use as a
biological stain in laboratory settings.[2] This technical guide provides a comprehensive
overview of the chemical properties of Acid Violet 7, including its physicochemical
characteristics, synthesis, and the experimental protocols for their determination, aimed at
researchers, scientists, and professionals in drug development and related fields.

Chemical and Physical Properties

Acid Violet 7 is a complex organic salt, the chemical identity and core physical properties of
which are summarized in the tables below. As is common for many dye compounds, specific
thermal transition points such as melting and boiling points are not well-defined, as these
molecules often decompose at elevated temperatures.

Table 1: General Chemical Information for Acid Violet 7
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Property Value References
disodium;5-acetamido-3-[(4-
acetamidophenyl)diazenyl]-4-

IUPAC Name pheny) 2
hydroxynaphthalene-2,7-
disulfonate
C.l. Acid Violet 7, C.l. 18055,

Synonyms Acid Fuchsine 6B, Acetyl Red
6B

CAS Number 4321-69-1

Molecular Formula C20H16N4Na209S2

Molecular Weight 566.47 g/mol

Chemical Structure

Single azo class

ble 2: Physicochemical ies of Acid Viol

Property Value References
Very dark-red to deep red
Appearance
powder
Soluble in water (producing a
blue-light red to red solution);
Solubility Slightly soluble in ethanol and
acetone; Insoluble in other
organic solvents.
Melting Point Not available/Not determined
Boiling Point Not available/Not determined
Density Not available/Not determined
UV-Vis Amax 517 nm in water

Reactivity and Spectral Properties
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Acid Violet 7's chemical behavior is characteristic of sulfonated azo dyes. Its color is sensitive
to pH and the presence of metal ions.

 In Strong Acids: When treated with strong sulfuric acid, the solution appears blue-light red,
which turns bright red upon dilution. In nitric acid, the solution turns scarlet to orange.

 In Strong Bases: The addition of sodium hydroxide solution results in an orange-brown
coloration.

» With Metal lons: The color of the dye can be influenced by the presence of copper and iron
ions, leading to a slight darkening or lightening of the shade, respectively.

The UV-Visible absorption spectrum of Acid Violet 7 in an agueous solution shows a
characteristic maximum absorption (Amax) in the visible range at approximately 517 nm, which
is responsible for its violet-red color.

Synthesis of Acid Violet 7

The manufacturing process for Acid Violet 7 involves a classic azo coupling reaction. The key
steps are the diazotization of an aromatic amine followed by its reaction with a coupling
component.

» Diazotization: The synthesis begins with the diazotization of N-(4-aminophenyl)acetamide (p-
aminoacetanilide). This reaction is typically carried out in an acidic solution with sodium
nitrite to form a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then coupled with 4-Acetamido-5-
hydroxynaphthalene-2,7-disulfonic acid (N-acetyl H acid). This electrophilic substitution
reaction forms the stable azo linkage (-N=N-) that is the chromophore of the dye.

 Isolation: The final product is isolated from the reaction mixture by salting out, followed by
filtration, drying, and crushing to yield the powdered dye.
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Sample Preparation

Prepare Stock Solution Dl Prepare Working Solution

Spectrophotometric Analysis

Prepare Blank (Deionized Water) H Perform Spectral Scan (200-800 nm) }—" Obtain Absorption Spectrum H Determine Amax

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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